1-(Benzenesulfonyl)-4-phenylpiperidine

• IUPAC Name: 1-(benzenesulfonyl)-4-phenylpiperidine
• InChI: InChI=1S/C17H19NO2S/c19-21(20,17-9-5-2-6-10-17)18-13-11-16(12-14-18)15-7-3-1-4-8-15/h1-10,16H,11-14H2
• InChI Key: SUTKAMIIADDPLM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C2=CC=CC=C2)S(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C17H19NO2S
• Molecular Weight: 301.4 g/mol

Description

1-(Benzenesulfonyl)-4-phenylpiperidine is an organic compound that belongs to the class of sulfonyl compounds It features a piperidine ring substituted with a benzenesulfonyl group and a phenyl group

Preparation Methods

Synthetic Routes and Reaction Conditions: 1-(Benzenesulfonyl)-4-phenylpiperidine can be synthesized through several methods. One common approach involves the reaction of 4-phenylpiperidine with benzenesulfonyl chloride in the presence of a base such as triethylamine. The reaction typically occurs in an organic solvent like dichloromethane at room temperature. The product is then purified through recrystallization or column chromatography.

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, industrial methods may incorporate more robust purification techniques to ensure the high purity of the final product.

Chemical Reactions Analysis

Types of Reactions: 1-(Benzenesulfonyl)-4-phenylpiperidine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The sulfonyl group can participate in nucleophilic substitution reactions, where nucleophiles replace the sulfonyl group.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles like amines or thiols in the presence of a base.

Major Products:

Oxidation: Formation of sulfone derivatives.

Reduction: Formation of the corresponding amine.

Substitution: Formation of substituted piperidine derivatives.

Scientific Research Applications

1-(Benzenesulfonyl)-4-phenylpiperidine has several scientific research applications:

Chemistry: Used as an intermediate in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential lead compound for the development of new therapeutic agents.

Industry: Utilized in the synthesis of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(Benzenesulfonyl)-4-phenylpiperidine involves its interaction with specific molecular targets. The sulfonyl group can form covalent bonds with nucleophilic sites on proteins or enzymes, leading to inhibition or modulation of their activity. This interaction can affect various biochemical pathways, contributing to the compound’s biological effects.

Comparison with Similar Compounds

Benzenesulfonamide: Shares the benzenesulfonyl group but differs in the amine substitution.

4-Phenylpiperidine: Lacks the benzenesulfonyl group, affecting its reactivity and applications.

Benzenesulfonyl Chloride: A precursor in the synthesis of 1-(Benzenesulfonyl)-4-phenylpiperidine.

Uniqueness: this compound is unique due to the combination of the benzenesulfonyl and phenyl groups on the piperidine ring. This structural arrangement imparts distinct chemical and biological properties, making it a valuable compound for research and industrial applications.